Cas no 869880-32-0 (2H,6H-Pyrano[3,2-b]xanthen-6-one,7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)-)

• Product Name: 2H,6H-Pyrano[3,2-b]xanthen-6-one,7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)-
• CAS No: 869880-32-0
• MF: C₂₃H₂₂O₆
• MW: 394.417187213898
• CID: 1865711
• PubChem ID: 11661175
• Update Time: 2025-07-23

2H,6H-Pyrano[3,2-b]xanthen-6-one,7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Pyrano[3,2-b]xanthen-6-one,7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)-
• Formoxanthone A
• CS-0143173
• TSB-4
• HY-137949
• JV38JQN4MB
• CHEMBL1254112
• 7,9,12-trihydroxy-2,2-dimethyl-10-(3-methylbut-2-enyl)pyrano[3,2-b]xanthen-6-one
• 7,9,12-Trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)-2H,6H-pyrano(3,2-b)xanthen-6-one
• UNII-JV38JQN4MB
• 869880-32-0
• AKOS040761744
• SCHEMBL12025339
• 2H,6H-Pyrano(3,2-b)xanthen-6-one, 7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)-
• 7,9,12-trihydroxy-2,2-dimethyl-10-(3-methylbut-2-enyl)pyrano(3,2-b)xanthen-6-one
• DA-63584

• Inchi： 1S/C23H22O6/c1-11(2)5-6-13-15(24)10-16(25)17-18(26)14-9-12-7-8-23(3,4)29-20(12)19(27)22(14)28-21(13)17/h5,7-10,24-25,27H,6H2,1-4H3
• InChI Key： KWJOUIWWNNDURW-UHFFFAOYSA-N
• SMILES： O1C2C(=C3C(C(C4C(=CC(=C(C/C=C(\C)/C)C=4O3)O)O)=O)=CC=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 394.14163842g/mol
• Monoisotopic Mass: 394.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 624.1±55.0 °C at 760 mmHg
• Flash Point: 219.4±25.0 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2H,6H-Pyrano[3,2-b]xanthen-6-one,7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 4-prenylated xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2H,6H-Pyrano[3,2-b]xanthen-6-one,7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)-

Compound CAS No. 869880-32-0: 2H,6H-Pyrano[3,2-b]xanthen-6-one,7,9,12-trihydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)

Compound CAS No. 869880-32-0, also known as 7,9,12-Trihydroxy-10-(3-methyl-2-butenyl)-2H,6H-pyrano[3,2-b]xanthen-6-one, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of xanthones, which are a group of naturally occurring phenolic compounds with diverse biological activities. Recent studies have highlighted its potential as a bioactive agent with applications in drug discovery and material science.

The molecular structure of this compound is characterized by a pyrano-fused xanthone skeleton with multiple hydroxyl groups and a substituted butenyl chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule. Researchers have recently explored its antioxidant activity, which is attributed to the hydroxyl groups that can effectively scavenge free radicals. This property makes it a promising candidate for use in antioxidant formulations and skincare products.

In addition to its antioxidant properties, this compound has shown significant anti-inflammatory activity in preclinical studies. The ability to inhibit inflammatory pathways suggests its potential application in treating inflammatory diseases such as arthritis and cardiovascular disorders. Recent advancements in computational chemistry have enabled researchers to model the interaction of this compound with key inflammatory enzymes, providing deeper insights into its mechanism of action.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have developed novel synthetic strategies that utilize green chemistry principles, reducing the environmental impact of production processes. These methods include the use of microwave-assisted synthesis and catalytic systems that enhance reaction efficiency while minimizing waste.

Moreover, this compound has been investigated for its potential as a natural product-derived drug lead. Its structural complexity and bioactivity make it an attractive target for further optimization through medicinal chemistry approaches. Recent studies have focused on modifying the substituents on the xanthone skeleton to enhance its pharmacokinetic properties and improve bioavailability.

In terms of applications beyond pharmacology, this compound has shown promise in materials science as a precursor for advanced materials such as organic semiconductors and functional polymers. Its aromatic system and conjugated structure make it suitable for applications in optoelectronics and energy storage devices. Researchers are currently exploring its potential as a building block for next-generation materials with tailored electronic properties.

The discovery and characterization of this compound represent a significant advancement in the field of natural product chemistry. Its versatile properties and wide range of applications underscore the importance of continued research into structurally complex organic molecules. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic research and industrial applications.